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Compound of Interest

Compound Name: BTI-A-404

Cat. No.: B1667965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of BTI-A-404 (CAS Number: 537679-57-5), a potent and selective competitive inverse

agonist of the human G-protein coupled receptor 43 (GPR43/FFAR2). Given its nature as a

potent, powder-form pharmaceutical compound, stringent adherence to safety measures is

paramount to ensure personnel safety and prevent environmental contamination.

Compound Data Summary
For quick reference, the table below summarizes the key quantitative data for BTI-A-404.
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Property Value

CAS Number 537679-57-5

Empirical Formula C₂₂H₂₆N₄O₂

Molecular Weight 378.47 g/mol

Physical Form Powder[1]

Color White to beige[1]

Solubility DMSO: 5 mg/mL (clear, warmed)[1]

Storage Temperature 2-8°C[1]

Storage Class Code 11 - Combustible Solids[1]

WGK (Water Hazard Class) WGK 3 (highly hazardous to water)[1]

Personal Protective Equipment (PPE)
Due to its high potency, a comprehensive PPE strategy is mandatory when handling BTI-A-
404. The following equipment must be worn at all times in the designated handling areas.

Respiratory Protection: For all operations involving the handling of BTI-A-404 powder, a

NIOSH-approved respirator with a particulate filter (N95 or higher) is required. In the case of

potential aerosol generation or in confined spaces, an organic vapor respirator should be

used.

Eye and Face Protection: Chemical safety goggles or a face shield must be worn to protect

against splashes and airborne particles.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. Gloves

should be inspected for integrity before each use and disposed of as hazardous waste after

handling the compound.

Body Protection: A disposable lab coat or gown with long sleeves and closed cuffs is

necessary to prevent skin contact. For larger quantities or in situations with a higher risk of

contamination, specialized protective clothing may be required.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is critical for the safe handling of BTI-A-404. All

procedures involving this compound should be performed within a designated potent

compound handling area, equipped with appropriate engineering controls.

Preparation:

Ensure the work area, typically a certified chemical fume hood or a powder containment

hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Prepare all required equipment and reagents before introducing BTI-A-404 to the work

area.

Weighing and Aliquoting:

All weighing and aliquoting of BTI-A-404 powder must be conducted within a certified

chemical fume hood or a balance enclosure to minimize the risk of inhalation.

Use dedicated, clearly labeled utensils for handling the compound.

Handle the powder gently to avoid creating dust.

Solution Preparation:

When preparing solutions, add the solvent to the BTI-A-404 powder slowly to prevent

splashing.

If warming is required for solubilization in DMSO, use a controlled heating method such as

a water bath within the fume hood.

Post-Handling:
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After handling, decontaminate all surfaces and equipment with an appropriate cleaning

agent.

Carefully remove and dispose of all contaminated PPE in designated hazardous waste

containers.

Wash hands thoroughly with soap and water after completing the work and before leaving

the laboratory.

Disposal Plan
The disposal of BTI-A-404 and any associated contaminated materials must be managed as

hazardous waste.

Solid Waste: All solid waste, including contaminated gloves, wipes, and disposable lab coats,

must be collected in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused solutions of BTI-A-404 should be collected in a designated, sealed

hazardous waste container. Do not dispose of BTI-A-404 solutions down the drain.

Empty Containers: Empty containers that held BTI-A-404 should be triple-rinsed with a

suitable solvent. The rinsate must be collected as hazardous liquid waste. The rinsed

container should then be disposed of in accordance with institutional guidelines.

Waste Pickup: All hazardous waste must be disposed of through a licensed hazardous waste

disposal service. Follow all local, state, and federal regulations for the disposal of chemical

waste.

Visual Guidance: Experimental Workflow and
Signaling Pathway
To further aid in the safe and effective use of BTI-A-404, the following diagrams illustrate a

typical experimental workflow and the compound's known signaling pathway.
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GPR43 (FFAR2) Signaling Pathway Modulation by BTI-A-404
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Caption: GPR43 Signaling Pathway Modulation by BTI-A-404.
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Safe Handling Workflow for BTI-A-404
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Caption: Safe Handling Workflow for BTI-A-404.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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